5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide Tetraacetate
5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide Tetraacetate
Brand Name:
Vulcanchem
CAS No.:
76801-94-0
VCID:
VC0033362
InChI:
InChI=1S/C22H26I3N3O10/c1-9(29)35-7-13(37-11(3)31)5-27-21(33)15-17(23)16(19(25)20(26)18(15)24)22(34)28-6-14(38-12(4)32)8-36-10(2)30/h13-14H,5-8,26H2,1-4H3,(H,27,33)(H,28,34)
SMILES:
CC(=O)OCC(CNC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)NCC(COC(=O)C)OC(=O)C)I)OC(=O)C
Molecular Formula:
C22H26I3N3O10
Molecular Weight:
873.2 g/mol
5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide Tetraacetate
CAS No.: 76801-94-0
Reference Standards
VCID: VC0033362
Molecular Formula: C22H26I3N3O10
Molecular Weight: 873.2 g/mol
| CAS No. | 76801-94-0 |
|---|---|
| Product Name | 5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide Tetraacetate |
| Molecular Formula | C22H26I3N3O10 |
| Molecular Weight | 873.2 g/mol |
| IUPAC Name | [2-acetyloxy-3-[[3-amino-5-(2,3-diacetyloxypropylcarbamoyl)-2,4,6-triiodobenzoyl]amino]propyl] acetate |
| Standard InChI | InChI=1S/C22H26I3N3O10/c1-9(29)35-7-13(37-11(3)31)5-27-21(33)15-17(23)16(19(25)20(26)18(15)24)22(34)28-6-14(38-12(4)32)8-36-10(2)30/h13-14H,5-8,26H2,1-4H3,(H,27,33)(H,28,34) |
| Standard InChIKey | SHUOZUDQONPJGS-UHFFFAOYSA-N |
| SMILES | CC(=O)OCC(CNC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)NCC(COC(=O)C)OC(=O)C)I)OC(=O)C |
| Canonical SMILES | CC(=O)OCC(CNC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)NCC(COC(=O)C)OC(=O)C)I)OC(=O)C |
| Synonyms | 3,5-(2,3-Diacetoxypropylaminocarbonyl)-2,4,6-triiodoaniline; 5-Amino-N,N’-bis(2,3-diacetoxypropyl)-2,4,6-triiodoisophthalamide |
| PubChem Compound | 9897534 |
| Last Modified | Nov 11 2021 |
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